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Compound of Interest
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Compound Name: (cyclohexylmethyl)pentanedioic
acid

Cat. No.: B12503468

Get Quote

Executive Summary & Structural Context[1][2]

The precise structural validation of 2-Amino-4-(cyclohexylmethyl)pentanedioic acid
(hereafter referred to as 4-CHM-GIu) is critical in neuropharmacology.[1] As a 4-substituted
analogue of glutamic acid, this compound typically functions as a conformationally restricted
probe for Excitatory Amino Acid Transporters (EAATS) or metabotropic glutamate receptors
(MGIuRs).[1]

The introduction of the bulky, lipophilic cyclohexylmethyl group at the C4 position (gamma-
carbon) of the glutamate backbone creates significant steric and electronic perturbations.[1]
This guide provides a rigorous, self-validating analytical framework to confirm:

o Regiochemistry: Confirmation of substitution at C4 vs. C3.

o Stereochemistry: Assignment of relative configuration (2S,4S vs. 2S,4R) via coupling
constants.[1]
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o Chemical Purity: Assessment of synthetic byproducts (e.g., incomplete deprotection).[1]

Structural Breakdown[1]
e Molecular Formula:
[1]

e Molecular Weight: 243.30 g/mol [1]

o Core Scaffold: Pentanedioic acid (Glutaric acid) with an
-amino group.[1]

o Key Feature: A cyclohexylmethyl side chain attached to the

-carbon (C4).[1]

Analytical Workflow Strategy

The following workflow ensures a logical progression from bulk characterization to precise
stereochemical assignment.
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Figure 1: Sequential analytical workflow for the structural validation of 4-CHM-Glu.

Mass Spectrometry (MS) Analysis[1]

Mass spectrometry provides the first line of evidence for molecular identity.[1] Given the
zwitterionic nature of amino acids, Electrospray lonization (ESI) is the preferred method.[1]
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Experimental Parameters

e Instrument: Q-TOF or Orbitrap (High Resolution).[1]
e Solvent: 50:50 Methanol/Water + 0.1% Formic Acid.[1]
e Flow Rate: 0.2 mL/min (Direct Infusion).[1]

e Scan Range:m/z 50-500.[1]

Expected Data & Fragmentation

The molecule will exhibit distinct ionization patterns in positive and negative modes.[1] The
cyclohexyl group is stable, while the amino acid backbone drives fragmentation.[1]

L. . Expected m/z .
lonization Mode Species . . Interpretation
(Monoisotopic)

Protonated molecular

ESI (+) 244.1549 on[1]
1on.

Sodium adduct
ESI (+) 266.1368 (common in glass
storage).[1]

Loss of ammonia

(characteristic of

ESI (+) 227.1283
-amino acids).[1]
Loss of water (from

ESI (+) 226.1443 _ _
carboxylic acid).[1]
Deprotonated

ESI (-) 242.1392

molecular ion.[1]

Mechanistic Insight

In MS/MS (tandem MS), the primary fragmentation pathway involves the neutral loss of formic
acid (
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, 46 Da) from the C1 or C5 carboxyl groups, followed by the loss of the cyclohexylmethyl side
chain.[1]

Infrared Spectroscopy (FT-IR)[1]

IR analysis is primarily used here to confirm the zwitterionic state and the presence of the
cyclohexyl ring.[1]

Key Vibrational Modes[1]
e 3100-2800 cm~* (Broad):

and

stretching.[1] The "ammonium band" (

) typically appears as a broad absorption overlapping with
stretches.[1]

e 2920, 2850 cm~ (Sharp):

asymmetric and symmetric stretching of the cyclohexyl methylene groups.[1] Note: These
will be significantly more intense than in standard glutamic acid due to the 11 extra protons
in the side chain.[1]

e 1700-1720 cm~1:

stretch (free carboxylic acid).[1]

e 1580-1610 cm~1; Asymmetric

stretch (zwitterion carboxylate).[1]

e 1500-1520 cm~1:
bending (Amide lI-like band for amines).[1]

Diagnostic Check: If the spectrum shows a sharp peak at ~1730 cm~* without the broad 2500—
3000 cm~1 absorption, the sample may be the ester derivative (a common synthetic
intermediate) rather than the free acid.[1]
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Nuclear Magnetic Resonance (NMR)[1]

NMR is the definitive tool for establishing the regiochemistry (C4 substitution) and relative
stereochemistry.[1]

Sample Preparation

e Solvent:
with

(pH > 10) is recommended to simplify the spectrum by ensuring both carboxyls are
deprotonated and the amine is free, removing exchange broadening.[1] Alternatively, DMSO-
d6 + TFA ensures a fully protonated state.[1]

o Reference: TSP (0.00 ppm) for agueous; TMS (0.00 ppm) for organic.[1]

1H NMR Assignment (400 MHz, D20/NaOD)
Numbering: C1=COOH(

), C2=

-CH, C3=

-CH2, C4=

-CH, C5=COOH(

)-[1]
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Position

Type

Chemical
Shift (

» PpmM)

Coupling (
Multiplicity
» Hz)

Interpretati
on

H-2

CH

3.20-3.40

dd

-proton.[1]
Shifted
upfield in
basic D20.

H-3a, 3b

CH2

1.60-1.90

m Complex

-protons.[1]
Diastereotopi
cdueto
C2/C4
chirality.[1]

H-4

CH

2.20-2.40

-proton.[1]
Methine key
to substitution

proof.

H-6

CH2

1.10-1.30

Methylene
bridge to
Cyclohexyl.
[1]

Cy-H

CH2

0.80-1.70

Cyclohexyl
ring protons

(envelope).[1]

Critical Distinction: In native glutamic acid, the

-position (C4) is a

appearing at ~2.3 ppm.[1] In 4-CHM-Glu, this signal integrates to 1H and splits into a multiplet,

confirming substitution.[1]

13C NMR Assignment (100 MHz)
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e Carbonyls: Two peaks at 180-182 ppm (C1, C5).[1]
e Alpha-Carbon (C2):~56.0 ppm.[1]

o Gamma-Carbon (C4):~45.0 ppm (Methine).[1] Distinct shift from unsubstituted glutamate C4
(~34 ppm).[1]

e Beta-Carbon (C3):~36.0 ppm.[1]

e Cyclohexyl Carbons: Cluster at 34.0, 32.0, 26.0 ppm.[1]

2D NMR Connectivity Logic

To prove the structure is 4-(cyclohexylmethyl) and not 3-(cyclohexylmethyl):

e COSY: Show correlation

« HMBC.:
o H4 should show a long-range coupling to C5 (COOH) and C3.[1]
o H2 should show coupling to C1 (COOH) and C3.[1]

o The Cyclohexyl-CH2 protons must correlate to C4, confirming the side chain attachment
point.[1]

Stereochemical Analysis (Advanced)

The molecule has two chiral centers: C2 and C4.[1]

e Syn (2S, 4S): The bulky groups are on the same side in the extended conformation.[1]
e Anti (2S, 4R): The bulky groups are on opposite sides.[1]

Determination Method: Analyze the vicinal coupling constants (

and
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)

in the 1H NMR spectrum.[1]

Anti-isomer: Typically displays larger coupling constants (~10-12 Hz) for the anti-periplanar
arrangement of protons in the dominant conformer.[1]

Syn-isomer: Often shows smaller, averaged couplings due to rapid conformational exchange
or gauche interactions.[1]

NOESY: Strong NOE correlations between H2 and H4 suggest a syn relationship (if the
backbone folds), whereas lack of NOE supports an extended anti conformation.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://pubchemlite.lcsb.uni.lu/e/compound/497557
https://pubchemlite.lcsb.uni.lu/e/compound/497557
https://pubchemlite.lcsb.uni.lu/e/compound/497557
https://pubchemlite.lcsb.uni.lu/e/compound/497557
https://www.guidechem.com/encyclopedia/6-amino-n-cyclohexylmethyl-n-3-dic7435619.html
http://klamar-reagent.com/Productshow-76720.html
http://klamar-reagent.com/Productshow-76720.html
https://chembk.com/cn/chem/D-Glutamic%20acid,%204-(cyclohexylmethyl)-,%20(4R)-
https://www.benchchem.com/product/b12503468/docs#comprehensive-spectroscopic-characterization-of-2-amino-4-cyclohexylmethyl-pentanedioic-acid-1
https://www.benchchem.com/product/b12503468/docs#comprehensive-spectroscopic-characterization-of-2-amino-4-cyclohexylmethyl-pentanedioic-acid-1
https://www.benchchem.com/product/b12503468/docs#comprehensive-spectroscopic-characterization-of-2-amino-4-cyclohexylmethyl-pentanedioic-acid-1
https://www.benchchem.com/product/b12503468/docs#comprehensive-spectroscopic-characterization-of-2-amino-4-cyclohexylmethyl-pentanedioic-acid-1
https://www.benchchem.com/product/b12503468?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12503468?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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